4-Bromo-5-fluoro-1-benzothiophene-2-carboxylic acid

• IUPAC Name: 4-bromo-5-fluoro-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C9H4BrFO2S/c10-8-4-3-7(9(12)13)14-6(4)2-1-5(8)11/h1-3H,(H,12,13)
• InChI Key: BJQKOKOETMCVLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(S2)C(=O)O)C(=C1F)Br
• Molecular Formula: C9H4BrFO2S
• DSSTOX Substance ID: DTXSID90837226
• Molecular Weight: 275.10 g/mol
• CAS No.: 826995-59-9

Description

4-Bromo-5-fluoro-1-benzothiophene-2-carboxylic acid is a heterocyclic compound that belongs to the benzothiophene family This compound is characterized by the presence of bromine and fluorine atoms attached to the benzothiophene ring, along with a carboxylic acid functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromo-5-fluoro-1-benzothiophene-2-carboxylic acid typically involves the bromination and fluorination of benzothiophene derivatives. One common method includes the reaction of benzothiophene with bromine and fluorine sources under controlled conditions. The reaction is usually carried out in the presence of a catalyst and an appropriate solvent to ensure high yield and purity .

Industrial Production Methods: Industrial production of this compound often involves large-scale bromination and fluorination processes. The reaction conditions are optimized to achieve maximum efficiency and cost-effectiveness. The use of continuous flow reactors and advanced purification techniques ensures the production of high-quality this compound .

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-5-fluoro-1-benzothiophene-2-carboxylic acid undergoes various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium hydroxide, potassium carbonate, and palladium catalysts are commonly used.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide and potassium permanganate are employed.

Reduction Reactions: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Major Products Formed:

Scientific Research Applications

4-Bromo-5-fluoro-1-benzothiophene-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a precursor for the development of new therapeutic agents.

Industry: The compound is used in the production of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-Bromo-5-fluoro-1-benzothiophene-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the structure of the derivatives formed .

Comparison with Similar Compounds

• 4-Bromo-5-fluoro-2-nitrobenzoic acid methyl ester
• 4-Bromo-1-fluoro-2-nitrobenzene
• Benzofuran derivatives

Comparison: 4-Bromo-5-fluoro-1-benzothiophene-2-carboxylic acid is unique due to the presence of both bromine and fluorine atoms on the benzothiophene ring, which imparts distinct chemical properties. Compared to similar compounds, it exhibits higher reactivity and potential for diverse applications in various fields .